Cas no 1214345-15-9 (3,4-Diamino-5-phenylpyridine)

• Product Name: 3,4-Diamino-5-phenylpyridine
• CAS No: 1214345-15-9
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• MDL: MFCD14701751
• CID: 4782335
• Update Time: 2025-05-26

3,4-Diamino-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-diamino-5-phenylpyridine
• 3,4-Diamino-5-phenylpyridine

• MDL： MFCD14701751
• Inchi： 1S/C11H11N3/c12-10-7-14-6-9(11(10)13)8-4-2-1-3-5-8/h1-7H,12H2,(H2,13,14)
• InChI Key： LWOZISIKXOGUEO-UHFFFAOYSA-N
• SMILES： NC1C(=CN=CC=1C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9

Additional information on 3,4-Diamino-5-phenylpyridine

3,4-Diamino-5-phenylpyridine (CAS No. 1214345-15-9): A Comprehensive Overview of Its Properties and Applications

3,4-Diamino-5-phenylpyridine (CAS No. 1214345-15-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This heterocyclic compound, featuring a pyridine core substituted with amino groups and a phenyl ring, is a subject of interest for researchers in medicinal chemistry, material science, and agrochemical development. Its molecular formula, C₁₁H₁₁N₃, and distinct properties make it a valuable building block for synthesizing more complex molecules.

The compound's chemical name, 3,4-Diamino-5-phenylpyridine, is often searched alongside terms like "synthesis methods," "biological activity," and "industrial applications." Recent trends in scientific literature highlight its role in the development of novel pharmaceuticals, particularly in targeting enzymes and receptors associated with neurological disorders. Additionally, its potential as a precursor for fluorescent dyes and optoelectronic materials has sparked interest in the materials science community.

One of the most frequently asked questions about 3,4-Diamino-5-phenylpyridine revolves around its solubility and stability under different conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. This property is crucial for its application in drug formulation and chemical synthesis. Furthermore, its thermal stability makes it suitable for high-temperature reactions, a feature highly valued in industrial processes.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 3,4-Diamino-5-phenylpyridine to minimize environmental impact. Keywords like "sustainable synthesis" and "catalytic methods" are increasingly associated with this compound, reflecting the growing demand for greener alternatives in chemical manufacturing. Recent advancements in catalytic hydrogenation and microwave-assisted synthesis have shown promise in improving yield and reducing waste.

The compound's pharmacological potential is another hot topic, with studies investigating its derivatives as inhibitors for specific protein kinases. Searches for "3,4-Diamino-5-phenylpyridine derivatives" and "kinase inhibitors" have surged, driven by the need for new therapeutic agents in oncology and inflammatory diseases. Its structural flexibility allows for modifications that enhance binding affinity and selectivity, making it a versatile scaffold in drug design.

From a material science perspective, 3,4-Diamino-5-phenylpyridine is being studied for its luminescent properties. Its ability to form coordination complexes with metals opens doors for applications in organic light-emitting diodes (OLEDs) and sensors. Keywords like "luminescent materials" and "metal-organic frameworks" are often linked to this compound, highlighting its interdisciplinary relevance.

In summary, 3,4-Diamino-5-phenylpyridine (CAS No. 1214345-15-9) is a multifaceted compound with broad applications across chemistry and biology. Its evolving role in drug discovery, sustainable synthesis, and advanced materials ensures its continued relevance in scientific research. As interest grows, so does the need for innovative approaches to harness its full potential.